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Compound of Interest

Compound Name: 2,2-Dimethylhex-5-yn-3-ol

CAS No.: 53723-35-6

Cat. No.: B3384254 Get Quote

Chemical Identity & Strategic Relevance
2,2-Dimethylhex-5-yn-3-ol is a secondary homopropargylic alcohol characterized by a

terminal alkyne and a bulky tert-butyl group adjacent to the hydroxyl center. This steric bulk

makes it a critical intermediate for diastereoselective synthesis, often serving as a precursor for

chiral heterocycles and complex natural products.

Attribute Specification

IUPAC Name 2,2-Dimethylhex-5-yn-3-ol

Synonyms
1-tert-butyl-3-butynyl alcohol; tert-Butyl

homopropargyl alcohol

Molecular Formula C₈H₁₄O

Molecular Weight 126.20 g/mol

SMILES CC(C)(C)C(O)CC#C

Chirality
Contains 1 stereocenter (C3).[1][2][3][4][5]

Available as (R), (S), or racemate.
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This compound is typically synthesized via a Barbier-type reaction or Grignard addition,

reacting pivalaldehyde (2,2-dimethylpropanal) with a propargyl metal species. The reaction

kinetics are heavily influenced by the steric hindrance of the tert-butyl group.
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Figure 1: Synthesis pathway via organometallic addition. Note the requirement for hydrolysis to

release the alcohol.

Hazard Identification & GHS Classification
While not a highly volatile solvent, the functional groups (alkyne + alcohol) dictate specific

reactivity hazards.

GHS Classification (29 CFR 1910.1200 / EU CLP)
Flammable Liquids: Category 3 (H226) - Predicted based on flash point estimation (~60-

65°C).

Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (H335 - Respiratory Irritation)

Critical Hazard: Acetylide Formation
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Warning: The terminal alkyne proton (pKa ~25) is weakly acidic.

Incompatibility: Contact with Copper (Cu), Silver (Ag), or Mercury (Hg) can form explosive

metal acetylides.

Protocol: Do not use copper fittings, brass valves, or silver-soldered joints in synthesis

equipment or storage lines.

Physical & Chemical Properties
Data aggregated from experimental values of the racemate and close structural analogs (e.g.,

2,2-dimethyl-5-hexen-3-ol).[6]

Property Value Source/Note

Physical State Liquid Colorless to pale yellow

Boiling Point 76–77 °C @ 59 mmHg
Lit.[1][2][4] (Vacuum

distillation)

Boiling Point (Atm) ~166 °C Predicted

Density 0.834 g/cm³ Predicted @ 25°C

Flash Point ~61–65 °C Estimated (Closed Cup)

Solubility (Water) Insoluble Hydrophobic t-butyl group

Solubility (Organic) Miscible
DCM, THF, Ethyl Acetate,

Alcohols

Vapor Pressure ~0.6 mmHg @ 25°C (Predicted)

Refractive Index 1.437 Predicted

Handling, Storage & Engineering Controls
Directive: Treat as a high-value intermediate. Stereochemical integrity (if chiral) and functional

group stability are paramount.

Storage Protocol
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Atmosphere: Store under Argon or Nitrogen. The terminal alkyne is susceptible to oxidative

coupling (Glaser coupling) in the presence of oxygen and trace metals.

Temperature: 2–8°C (Refrigerated).

Container: Amber glass with PTFE-lined cap. Avoid metal containers.

Engineering Controls
Ventilation: Fume hood required. Maintain face velocity >100 fpm.

Grounding: All transfer equipment must be grounded to prevent static discharge, especially

given the non-polar hydrocarbon tail.

Emergency Response Decision Tree
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Figure 2: Immediate response protocols for laboratory incidents involving 2,2-Dimethylhex-5-
yn-3-ol.

Toxicology & Ecological Information
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Based on Structure-Activity Relationship (SAR) analysis of homopropargylic alcohols.

Toxicological Profile
Acute Toxicity: Expected to be low (Oral LD50 > 2000 mg/kg estimated).

Irritation: The combination of lipid solubility (logP ~2.0) and the hydroxyl group suggests

moderate skin and severe eye irritation potential.

Sensitization: No structural alerts for sensitization.

Mutagenicity: Terminal alkynes are generally non-mutagenic unless metabolically activated

to specific epoxides (unlikely for this structure).

Ecotoxicity
Aquatic Toxicity: Predicted LC50 (Fish) ~10-100 mg/L.

Persistence: Not readily biodegradable due to the quaternary carbon (tert-butyl) which

hinders enzymatic oxidation.

Bioaccumulation: LogPow ~2.2 suggests low potential for bioaccumulation.

Regulatory & Transport Data
Transport (IATA/DOT)

UN Number: UN 1987 (Alcohols, n.o.s.) or UN 1993 (Flammable Liquid, n.o.s.)

Proper Shipping Name: Alcohols, n.o.s. (2,2-Dimethylhex-5-yn-3-ol)[1]

Hazard Class: 3

Packing Group: III

Label: Flammable Liquid

Regulatory Status[1]
TSCA (USA): Not listed (R&D Exemption required for commercial use).
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REACH (EU): Pre-registered or Low Volume Exemption (LVE) likely required.

Chemical Weapon Convention: Not listed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3384254#chemical-safety-data-sheet-sds-for-2-2-
dimethylhex-5-yn-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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